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Compound of Interest |

Compound Name: 1,2-Dimethylpropylamine
CAS No.: 598-74-3
Cat. No.: B1361077
- 7

CAS: 598-74-3 | Formula: CsH13sN Synonyms: 3-methyl-2-butylamine; sec-isoamylamine; 3-
methylbutan-2-amine.[1]

Executive Summary & Chemical Risk Profile

1,2-Dimethylpropylamine is a hindered primary aliphatic amine used frequently as a chiral
intermediate in pharmaceutical synthesis and as a ligand precursor.[1] Its handling requires
strict adherence to safety protocols due to its dual nature as a highly flammable liquid and a
corrosive base.[2]

This guide synthesizes chemical hygiene data with practical bench-level protocols. It prioritizes
"prevention through design"—engineering out hazards before they occur.

Physicochemical Properties Table
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Property Value Operational Implication

Volatile; significant vapor
Boiling Point 84-87 °C generation at room

temperature.[1]

Class IB Flammable Liquid.[1]
Flash Point < 21 °C (Est. -28°C) Vapors can ignite at freezer

temperatures.

) Lighter than water; will float on

Density 0.757 g/mL )

aqueous spills.[1]

] Strong base; violent reaction

pKa ~10.8 (Predicted) ) ]

with acids.[1]

Reacts with atmospheric CO2
Air Sensitivity Carbon Dioxide to form solid carbamates

(crusts).[1]

Incompatibility Matrix

closed vessels.

Acid Chlorides/Anhydrides: Explosive acylation reactions.

Oxidizers (Peroxides, Nitrates): High risk of fire/explosion.

term extraction but not storage.[1]

Acids (Mineral & Organic): Violent, exothermic neutralization. Can cause thermal runaway in

Halogenated Solvents: Potential for alkylation reactions over time; generally safe for short-

Engineering Controls & Personal Protective

Equipment (PPE)

Standard "blue nitrile" exam gloves are insufficient for direct handling of aliphatic amines.

Amines can permeate thin nitrile in <5 minutes, causing chemical burns without visible glove

degradation.
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Glove Selection Logic[1][3]

o Splash Protection (Incidental Contact): Double-gloved Nitrile (minimum 5 mil outer, 4 mil
inner).[1] Change immediately upon contamination.[2]

o Full Immersion/High Risk: Silver Shield® (Laminate) or Butyl Rubber.
o Why: Laminate films provide >480 min breakthrough time for small amines.

o Ergonomic Tip: Wear a nitrile glove over the loose-fitting Silver Shield glove to improve
dexterity.[1]

Ventilation & Containment

e Primary Barrier: Chemical Fume Hood required.[2] Sash height < 18 inches.[3][4][5]

« Static Control: All metal containers must be grounded/bonded during transfer. The low flash
point means static discharge from the non-conductive liquid is a credible ignition source.

Operational Protocols
Protocol: Inert Liquid Transfer

Objective: Transfer reagent without exposure to air (carbamate formation) or ignition sources.
e Preparation:
o Secure the reagent bottle and receiving flask.
o Purge the receiving flask with dry Nitrogen (
) or Argon.

e The "Oven-Dried" Rule: Ensure all needles and syringes are oven-dried. Moisture causes
immediate fuming/corrosion.

e Technique (Syringe Transfer):

o Insert a long-needle (deflected point) through the septum.[1]
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o Use a balloon of inert gas to pressurize the source bottle slightly.
o Withdraw liquid slowly to prevent cavitation (bubble formation).

o Critical Step: Upon removal, pull the plunger back to create an air gap in the needle before
disconnecting. This prevents the "amine drip" that corrodes fume hood sashes.

e Quenching: Immediately rinse the syringe with dilute HCI or Acetone into a dedicated waste
beaker inside the hood.

Storage Requirements[2][6]

o Vessel: Tightly sealed glass or stainless steel. Do not use aluminum (potential
corrosion/hydrogen evolution).

o Environment: Flammables cabinet.

o Atmosphere: Store under inert gas (Nitrogen) to prevent "crusting” (carbamate formation) on
the cap, which can seize the bottle.

Emergency Response: Spill Management
Do NOT use paper towels.

e Reasoning: Paper towels increase the surface area of the liquid, accelerating evaporation
and increasing fire risk. They also provide fuel for potential ignition.

Spill Cleanup Workflow

o Evacuate & Ventilate: Clear the immediate area.

o PPE Upgrade: Don Silver Shield gloves and a respirator if outside the fume hood (cartridge
type: Organic Vapor + Ammonia/Methylamine).

o Containment: Encircle the spill with a specialized Amine Neutralizing Absorbent (often color-
changing) or dry sand/vermiculite.[1]

o Absorption: Cover the liquid completely.
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o Disposal: Scoop material into a heavy-duty poly bag or bucket. Label as "Hazardous Waste:
Flammable/Corrosive Debris."

Waste Management & Disposal

Regulatory Code (RCRA): D001 (Ignitable), D002 (Corrosive).

Waste Segregation Strategy

Never pour 1,2-Dimethylpropylamine down the drain.[1] It is toxic to aquatic life and can
damage plumbing.

e Stream A: Organic Alkaline Waste (Preferred)[1]
o Combine with other basic organic solvents (e.g., Triethylamine, Pyridine).
o Do NOT mix with: Acid waste streams (explosion hazard).

e Stream B: High BTU Organic Waste

o If the amine is dissolved in a combustible solvent (e.g., Toluene), it can be incinerated as
fuel blending waste.

Disposal Decision Tree (Visualized)
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Waste: 1,2-Dimethylpropylamine

What is the state?

Liquid / Solution

Solid / Spill Debris

Check pH/Compatibility Double Bagged

|
|
Segregate from Oxidizers|

Route A: Organic Alkaline STOP: Do NOT mix with Acids Route B: Solid Haz Waste

Click to download full resolution via product page

Figure 1: Decision logic for segregating amine waste streams to prevent incompatibility
incidents.

References

+ National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
National Academies Press. [Link]

¢ PubChem. (n.d.). Compound Summary: 3-methylbutan-2-amine (CAS 598-74-3).[1] National
Library of Medicine. [Link][1]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1361077?utm_src=pdf-body-img
https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://www.chembk.com/en/chem/3-Methyl-2-butanamine
https://pubchem.ncbi.nlm.nih.gov/compound/11666
https://www.chembk.com/en/chem/3-Methyl-2-butanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

¢ Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective
Equipment: Glove Selection Chart. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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